Cas no 135908-32-6 (4-Methoxybicyclo[2.2.2]octan-1-amine)

• Product Name: 4-Methoxybicyclo[2.2.2]octan-1-amine
• CAS No: 135908-32-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 838709
• Update Time: 2025-11-02

4-Methoxybicyclo[2.2.2]octan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-amino-[2,[,2]-bicyclooctane Hcl salt
• 4-Methoxybicyclo[2.2.2]octan-1-amine
• X5548

• Inchi： 1S/C9H17NO/c1-11-9-5-2-8(10,3-6-9)4-7-9/h2-7,10H2,1H3
• InChI Key： HJIPZKFREVBQJY-UHFFFAOYSA-N
• SMILES： O(C)C12CCC(CC1)(CC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.02
• Boiling Point: 203 ºC
• Flash Point: 68 ºC

Additional information on 4-Methoxybicyclo[2.2.2]octan-1-amine

Comprehensive Guide to 4-Methoxybicyclo[2.2.2]octan-1-amine (CAS No. 135908-32-6): Properties, Applications, and Market Insights

4-Methoxybicyclo[2.2.2]octan-1-amine (CAS No. 135908-32-6) is a specialized bicyclic amine compound with a unique structural framework. This molecule features a bicyclo[2.2.2]octane core, which is known for its rigid three-dimensional geometry, and a methoxy group at the 4-position, enhancing its chemical versatility. The compound has garnered attention in pharmaceutical research, material science, and specialty chemical synthesis due to its distinctive properties. Researchers and industry professionals often search for "4-Methoxybicyclo[2.2.2]octan-1-amine uses" or "CAS 135908-32-6 suppliers," reflecting its growing relevance in advanced applications.

The bicyclo[2.2.2]octane scaffold is prized for its stability and conformational rigidity, making it an attractive building block in drug design. The addition of the methoxy group in 4-Methoxybicyclo[2.2.2]octan-1-amine introduces polarity and potential hydrogen-bonding sites, which can influence solubility and binding interactions. This compound is often explored in the context of "bridged bicyclic amines in medicinal chemistry" or "rigid amine scaffolds for drug discovery," aligning with current trends in fragment-based drug design and targeted therapeutics.

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The market for 4-Methoxybicyclo[2.2.2]octan-1-amine is driven by its specialized applications. While not a high-volume chemical, it is valued in research and small-scale industrial processes. Procurement queries such as "buy 4-Methoxybicyclo[2.2.2]octan-1-amine" or "135908-32-6 price" reflect targeted demand from pharmaceutical and material science sectors. Suppliers often emphasize purity (>98%) and custom synthesis options to meet diverse project requirements. Regulatory compliance is straightforward, as the compound is not classified under restricted categories, simplifying its use in global R&D.

Emerging trends in sustainable chemistry have also spotlighted 4-Methoxybicyclo[2.2.2]octan-1-amine as a candidate for green synthesis routes. Researchers are investigating eco-friendly catalytic methods to produce such bicyclic amines, aligning with searches like "green synthesis of bicyclo[2.2.2]octane derivatives." This focus on sustainability enhances the compound's appeal in environmentally conscious industries. Furthermore, computational studies leveraging AI-driven molecular modeling are exploring its potential in novel applications, bridging gaps between theoretical predictions and practical utility.

In summary, 4-Methoxybicyclo[2.2.2]octan-1-amine (CAS No. 135908-32-6) is a multifaceted compound with applications spanning pharmaceuticals, materials, and catalysis. Its rigid scaffold and functional group versatility make it a valuable tool for innovation. By addressing trending queries and integrating SEO-friendly terms like "bicyclic amine applications" or "135908-32-6 research," this guide aims to serve as a authoritative resource for professionals navigating the compound's potential.